Cas no 89131-32-8 (1,4-Naphthalenedione, 2,3-bis(1-methylethoxy)-)

• Product Name: 1,4-Naphthalenedione, 2,3-bis(1-methylethoxy)-
• CAS No: 89131-32-8
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 611321
• PubChem ID: 13931898
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-bis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-bis(1-methylethoxy)-
• 2,3-di(propan-2-yloxy)naphthalene-1,4-dione
• SCHEMBL10708050
• 89131-32-8
• DTXSID10552808
• 2,3-Bis[(propan-2-yl)oxy]naphthalene-1,4-dione

• Inchi： 1S/C16H18O4/c1-9(2)19-15-13(17)11-7-5-6-8-12(11)14(18)16(15)20-10(3)4/h5-10H,1-4H3
• InChI Key： GFCBQNWHJNGVSP-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C(C2C=CC=CC=2C(C=1OC(C)C)=O)=O

Computed Properties

• Exact Mass: 274.12050905g/mol
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų